Cas no 55186-89-5 (1-Benzyl-1,4-diazepan-5-one)

1-Benzyl-1,4-diazepan-5-one structure
1-Benzyl-1,4-diazepan-5-one structure
Product Name:1-Benzyl-1,4-diazepan-5-one
CAS No:55186-89-5
MF:C12H16N2O
MW:204.268242835999
MDL:MFCD00225259
CID:56711
PubChem ID:239726
Update Time:2025-04-18

1-Benzyl-1,4-diazepan-5-one Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-1,4-diazepan-5-one
    • 1-Benzyl-2,3,6,7-tetrahydro-(1H)-1,4-diazepin-5(4H)-one
    • 1-Benzyl-1,4-diazepin-5-one
    • 1-benzyl-(1,4)-diazepan-5-one
    • 1-benzyl-1,4-diazaperhydroepin-5-one
    • 1-benzylhexahydro-(5H)-1,4-diazepine-5-one
    • 1-Benzyl-hexahydro-[1,4]diazepin-5-on
    • 1-benzylhexahydro-1H-1,4-diazepin-5-one
    • hexahydro-1-(phenylmethyl)-5H-1,4-diazepin-5-one
    • 1-N-Benzyl-5-oxo-1,4-diazepane
    • 1-benzyl-[1,4]diazepan-5-one
    • NSC45105
    • Peakdale1_000767
    • Oprea1_478075
    • 1-Benzyl-5-oxo-1,4-diazepane
    • HMS520C19
    • DKNOPZCYIDBMNY-UHFFFAOYSA-N
    • 5-Benzyl-2,5-diaza-cycloheptanone
    • RW1160
    • SBB056242
    • WT82082
    • RP26095
    • SB12507
    • SC
    • FT-0601721
    • CS-W005996
    • EN300-24044
    • AKOS001031295
    • SR-01000392432
    • SY018479
    • AM20060944
    • DTXSID90286376
    • NSC-45105
    • SCHEMBL2904306
    • 55186-89-5
    • MFCD00225259
    • SR-01000392432-1
    • J-504245
    • FS-1760
    • DTXCID50237526
    • DB-005673
    • MDL： MFCD00225259
    • Inchi： 1S/C12H16N2O/c15-12-6-8-14(9-7-13-12)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,13,15)
    • InChI Key： DKNOPZCYIDBMNY-UHFFFAOYSA-N
    • SMILES： O=C1CCN(CC2C=CC=CC=2)CCN1

Computed Properties

  • Exact Mass: 204.12600
  • Monoisotopic Mass: 204.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.299

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 97-98 °C
  • Boiling Point: 379.8±35.0 °C at 760 mmHg
  • Flash Point: 183.5±25.9 °C
  • Refractive Index: 1.55
  • PSA: 32.34000
  • LogP: 1.27520
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Benzyl-1,4-diazepan-5-one Security Information

1-Benzyl-1,4-diazepan-5-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Benzyl-1,4-diazepan-5-one Pricemore >>

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1-Benzyl-1,4-diazepan-5-one Production Method

1-Benzyl-1,4-diazepan-5-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:55186-89-5)1-Benzyl-1,4-diazepan-5-one
Order Number:A7988
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:35
Price ($):433.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:55186-89-5)1-Benzyl-1,4-diazepan-5-one
A7988
Purity:99%
Quantity:25g
Price ($):433.0
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